Cas no 1530968-96-7 (2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1530968-96-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5564427
• PubChem ID: 79595124
• Update Time: 2024-03-01

2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanol, 1,5-dimethyl-
• 2-(1,5-Dimethyl-1h-pyrazol-4-yl)ethan-1-ol
• 2-(1,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

• Inchi： 1S/C7H12N2O/c1-6-7(3-4-10)5-8-9(6)2/h5,10H,3-4H2,1-2H3
• InChI Key： TZJIEXZSFQUBQE-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CCO)C=N1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 259.7±25.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles